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Compound of Interest

1-Bromo-2-
Compound Name:
(bromomethyl)naphthalene

cat. No.: B1265571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification for 1-Bromo-2-(bromomethyl)naphthalene. It includes a summary of
hazard classifications, detailed experimental protocols relevant to its hazard determination, and
visual representations of key concepts. This document is intended to support safe handling,
risk assessment, and regulatory compliance in a professional laboratory setting.

GHS Hazard Classification

1-Bromo-2-(bromomethyl)naphthalene is classified as a hazardous chemical. The following
table summarizes its GHS classification based on aggregated data from multiple sources. It is
important to note that classifications may vary slightly between suppliers due to impurities or
different data interpretations.
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Hazard
Hazard Class Category Pictogram Signal Word Statement (H-
phrase)

H314: Causes

Skin
) o L, severe skin
Corrosion/Irritatio  Category 1B lmalt text Danger
burns and eye
n
damage.[1][2][3]
) H314: Causes
Serious Eye )
Iy severe skin
Damage/Eye Category 1 raalt text Danger
o burns and eye
Irritation
damage.[1][2][3]
Specific Target
o H335: May
Organ Toxicity b, ) )
(Sing| Category 3 lalt text Warning cause respiratory
ingle
g irritation.[1][2]
Exposure)

Note: Some sources also indicate H315 (Causes skin irritation) and H319 (Causes serious eye
irritation) as applicable hazards, suggesting some variability in the severity of observed effects.

[1]

Precautionary Statements (P-phrases)

A comprehensive list of precautionary statements is crucial for the safe handling of this
compound. The following are commonly cited:
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Type Precautionary Statement (P-phrase)

P260: Do not breathe

dust/fume/gas/mist/vapours/spray.[2] P264:
Prevention Wash skin thoroughly after handling. P280:

Wear protective gloves/protective clothing/eye

protection/face protection.[2][3]

P301+P330+P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting.[2][3]
P303+P361+P353: IF ON SKIN (or hair): Take
off immediately all contaminated clothing. Rinse
skin with water/shower.[2][3] P305+P351+P338:
Response _ _ _
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2][3]
P310: Immediately call a POISON

CENTER/doctor.[3]

Storage P405: Store locked up.[2]

) P501: Dispose of contents/container to an
Disposal .
approved waste disposal plant.[2]

Experimental Protocols for Hazard Determination

The GHS classification of a chemical is determined through standardized experimental testing.
For skin and eye irritation/corrosion, the following OECD (Organisation for Economic Co-
operation and Development) guidelines are the internationally accepted methods.

Skin Corrosionl/irritation Testing

In vitro methods are the preferred approach to avoid animal testing.

OECD Test Guideline 431: In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test
Method

 Principle: This test method uses a three-dimensional model of the human epidermis.
Corrosive chemicals are able to penetrate the outer layer (stratum corneum) and are
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cytotoxic to the underlying cells. The viability of the cells after exposure to the test chemical
is measured.

o Methodology:

o Tissue Preparation: Reconstituted human epidermis models are cultured and prepared for
testing.

o Application of Test Chemical: A small amount of 1-Bromo-2-(bromomethyl)naphthalene
is applied topically to the surface of the tissue model.

o Exposure: The tissue is exposed to the chemical for specific time points (e.g., 3 minutes
and 1 hour).

o Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined
using a colorimetric assay, such as the MTT assay. The reduction of MTT to a colored
formazan by viable cells is measured spectrophotometrically.

o Classification: The chemical is classified as corrosive if the cell viability falls below a
certain threshold at a specific time point.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion (in vivo)
This test is typically only conducted if in vitro data is not sufficient for classification.

e Principle: The test substance is applied to the skin of a single animal (typically a rabbit) to
assess for skin irritation or corrosion.

e Methodology:
o Animal Preparation: A small area of the animal's back is clipped free of fur.

o Application: A measured amount of the test substance is applied to the prepared skin
patch.

o Exposure: The patch is covered with a gauze dressing for a set period, usually 4 hours.
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o Observation: After the exposure period, the dressing is removed, and the skin is observed
for signs of erythema (redness) and edema (swelling) at various time points (e.g., 1, 24,
48, and 72 hours).

o Scoring and Classification: The severity of the skin reactions is scored, and the chemical is
classified based on the persistence and severity of the observed effects.

Serious Eye Damagel/Eye Irritation Testing

In vitro and ex vivo methods are prioritized.
OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test method

 Principle: Similar to the skin corrosion test, this method uses a 3D model of the human
corneal epithelium to assess eye irritation potential based on cytotoxicity.

o Methodology:
o Tissue Preparation: Reconstructed human cornea-like epithelium models are prepared.
o Application: The test chemical is applied to the surface of the corneal model.

o Exposure and Viability: Following a defined exposure period, cell viability is measured
using the MTT assay.

o Classification: Chemicals that do not reduce cell viability below a certain threshold are
identified as not requiring classification for eye irritation or serious eye damage.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion (in vivo)
This is the traditional method, used when alternative methods are not applicable.

e Principle: The test substance is applied to one eye of an animal (typically a rabbit) to observe
for signs of irritation or corrosion.

» Methodology:
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o Animal Preparation: A single dose of the substance is applied into the conjunctival sac of
one eye. The other eye serves as a control.

o Observation: The eye is examined for effects on the cornea, iris, and conjunctiva at
specific intervals (1, 24, 48, and 72 hours).

o Scoring and Classification: Lesions are scored, and the substance is classified based on
the severity and reversibility of the eye damage.

Visualizations
GHS Classification Workflow

The following diagram illustrates the logical workflow for determining the GHS classification of a
chemical like 1-Bromo-2-(bromomethyl)naphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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